Cas no 57653-14-2 (1H-Indene, 2-(1-methylethyl)-)
1H-Indene, 2-(1-methylethyl)- structure
Product Name:1H-Indene, 2-(1-methylethyl)-
CAS No:57653-14-2
MF:C12H14
MW:158.239563465118
CID:4045676
PubChem ID:15865661
Update Time:2025-04-22
1H-Indene, 2-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indene, 2-(1-methylethyl)-
- 2-(1-Methylethyl)-1H-indene
- 2-Isopropyl-1H-indene
- 2-Isopropylindene
- 2-i-Propylindene
- NIZLMLNEWVSBGD-UHFFFAOYSA-N
- 57653-14-2
-
- Inchi: 1S/C12H14/c1-9(2)12-7-10-5-3-4-6-11(10)8-12/h3-7,9H,8H2,1-2H3
- InChI Key: NIZLMLNEWVSBGD-UHFFFAOYSA-N
- SMILES: C1(=CC2C=CC=CC=2C1)C(C)C
Computed Properties
- Exact Mass: 158.109550447g/mol
- Monoisotopic Mass: 158.109550447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.977±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 237.0±15.0 ºC (760 Torr),
- Flash Point: 91.4±9.0 ºC,
- Solubility: Insuluble (8.2E-3 g/L) (25 ºC),
1H-Indene, 2-(1-methylethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | BBV-51237814-1.0g |
2-(propan-2-yl)-1H-indene |
57653-14-2 | 95% | 1.0g |
$0.0 | 2023-01-05 |
1H-Indene, 2-(1-methylethyl)- Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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